Cas no 618404-88-9 (N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine)

• Product Name: N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• CAS No: 618404-88-9
• MF: C₂₁H₁₈BrN₃
• MW: 392.29172372818
• CID: 5013523
• Update Time: 2025-05-26

N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-((3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
• N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• BDBM50389880
• STL487622
• UPCMLD0ENAT5472739:001
• ST50072904
• [(3-bromophenyl)(2-methylindol-3-yl)methyl]-2-pyridylamine
• N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]-N-(2-pyridinyl)amine

• Inchi： 1S/C21H18BrN3/c1-14-20(17-9-2-3-10-18(17)24-14)21(15-7-6-8-16(22)13-15)25-19-11-4-5-12-23-19/h2-13,21,24H,1H3,(H,23,25)
• InChI Key： VGXNPIDAUCMBNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=C(C)NC2C=CC=CC1=2)NC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 5.6
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine

N-[(3-Bromophenyl)(2-Methyl-1H-Indol-3-Yl)methyl]Pyridin-2-Amine: A Comprehensive Overview

The compound CAS No. 618404-88-9, also known as N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

Structural Analysis

The molecular structure of N-[(3-bromophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine comprises a pyridine ring substituted at the 2-position with an amine group. This amine group is further connected to a methylene bridge, which links two aromatic systems: a 3-bromophenyl group and a 2-methylindole moiety. The presence of the bromine atom introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. The indole ring, known for its versatility in biological systems, adds another layer of complexity to the molecule's behavior.

Synthesis and Chemical Properties

The synthesis of this compound typically involves multi-step organic reactions, often utilizing coupling agents or catalytic methods to form the necessary bonds. Recent studies have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bonds efficiently. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

Biological Activity and Applications

N-[(3-bromophenyl)(2-methylindol-3-yl)methyl]pyridinamine has shown promising biological activity in recent assays. Researchers have reported its ability to inhibit certain kinases involved in cancer cell proliferation, making it a candidate for anticancer drug development. Additionally, the compound has demonstrated moderate antioxidant activity, which could be harnessed in nutraceuticals or cosmetic products. Its unique electronic properties also make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices.

Recent Research Highlights

In a groundbreaking study published last year, scientists investigated the role of this compound in modulating cellular signaling pathways. The results indicated that it could selectively target specific receptors without causing significant cytotoxicity, a critical factor for drug candidates. Another notable advancement involves its application as a fluorescent probe for detecting metal ions in aqueous solutions. This dual functionality underscores its versatility across different scientific domains.

Conclusion

CAS No. 618404-88-9, or N-[(3-bromophenyl)(2-methylindolmethylene)pyridinamine, stands at the intersection of chemistry and biology, offering manifold opportunities for innovation. With ongoing research exploring its therapeutic potential and material applications, this compound is poised to make significant contributions to both academia and industry. As our understanding of its properties deepens, so too does its promise as a versatile tool in modern science.